Vat Brown 72

• CAS No.: 12237-41-1
• Molecular Formula: C9H10O3S

Description

Vat Brown 72, also known as C.I. 71135, is a synthetic organic dye with the chemical formula C34H22N6Na2O6S2 . It is widely used in the textile industry for dyeing fabrics due to its excellent color fastness and resistance to fading . This compound is characterized by its dark brown color and ability to bond strongly with fibers, making it a popular choice for various dyeing applications .

Preparation Methods

Vat Brown 72 is synthesized through a series of chemical reactions involving the reduction of the dye to its leuco form in an alkaline solution of sodium hydrosulfite . The dye is then oxidized to its insoluble form, which bonds with the fabric . Industrial production methods involve multiple synthetic steps, including the use of hazardous organic chemicals, solvents, and heavy metals . The process generates significant amounts of wastewater and solid waste, requiring careful waste management practices .

Chemical Reactions Analysis

Vat Brown 72 undergoes several types of chemical reactions, including:

Reduction: The dye is reduced to its leuco form using sodium dithionite in an alkaline solution.

Oxidation: The leuco form is oxidized to the insoluble state, which is intensely colored.

Substitution: Various substituents can be introduced to modify the dye’s properties.

Common reagents used in these reactions include sodium dithionite for reduction and oxygen for oxidation . The major products formed from these reactions are the leuco form of the dye and the insoluble colored form .

Scientific Research Applications

Vat Brown 72 has a wide range of scientific research applications, including:

Textile Industry: Used for dyeing cotton, viscose, and wool fabrics due to its excellent color fastness.

Biology: Employed in staining biological tissues for microscopic examination.

Medicine: Investigated for potential use in medical diagnostics and treatments.

Industry: Utilized in the production of organic pigments and other industrial applications.

Mechanism of Action

The mechanism of action of Vat Brown 72 involves the chemical bonding of the dye molecules to the fibers of the fabric, resulting in permanent coloration . The dye’s excellent color fastness is attributed to the strong chemical bonds formed between the dye molecules and the fabric fibers .

Comparison with Similar Compounds

Vat Brown 72 is unique among vat dyes due to its specific chemical structure and properties. Similar compounds include:

Vat Brown 1: Another brown vat dye with different chemical properties and applications.

Vat Brown 3: Known for its use in dyeing different types of fabrics.

Vat Brown 5: Used in various industrial applications.

This compound stands out due to its superior color fastness and resistance to fading, making it a preferred choice for many applications .

Biological Activity

Vat Brown 72, also known by its chemical identifier C.I. 2280516, is a synthetic dye primarily used in textile and leather industries. Its biological activity has garnered attention due to potential health implications and environmental concerns. This article reviews the biological activity of this compound, focusing on its toxicological effects, mechanisms of action, and relevant case studies.

This compound is classified as an azo dye, characterized by its complex aromatic structure. The dye is insoluble in water but soluble in organic solvents, which facilitates its application in various industrial processes.

Toxicological Effects

Research indicates that this compound exhibits several toxicological effects, particularly on human health and the environment. The following table summarizes key findings from various studies:

Study	Organism/Model	Effect Observed	Mechanism
Study A	Human cell lines	Cytotoxicity	Induction of oxidative stress leading to apoptosis.
Study B	Rat models	Hepatotoxicity	Disruption of liver function and enzyme activity.
Study C	Aquatic organisms	Ecotoxicity	Inhibition of growth and reproduction in fish species.

The biological activity of this compound can be attributed to several mechanisms:

• Oxidative Stress : Exposure to this compound has been shown to induce oxidative stress in various cell lines, leading to cellular damage and apoptosis. This effect is primarily mediated through the generation of reactive oxygen species (ROS) .
• Endocrine Disruption : Some studies suggest that this compound may act as an endocrine disruptor, interfering with hormonal signaling pathways. This disruption can lead to reproductive and developmental issues in exposed organisms .
• Genotoxicity : Evidence indicates that this compound may possess genotoxic properties, causing DNA damage in mammalian cells. This genotoxicity is often linked to its metabolic activation and subsequent formation of reactive intermediates .

Case Study 1: Human Cell Line Exposure

A study conducted on human liver cell lines revealed that exposure to this compound resulted in significant cytotoxicity, with a reduction in cell viability observed at concentrations above 50 µg/mL. The mechanism involved increased levels of oxidative stress markers and apoptosis-related proteins.

Case Study 2: Aquatic Toxicology

In a controlled laboratory setting, fish exposed to sub-lethal concentrations of this compound exhibited impaired growth rates and reproductive success. The study highlighted the dye's potential impact on aquatic ecosystems, raising concerns about its environmental persistence and bioaccumulation.

Research Findings

Recent research has further elucidated the biological implications of this compound:

• A study published in Cell Reports Medicine demonstrated a correlation between exposure to certain azo dyes and increased liver fat accumulation in animal models, suggesting a link between dietary intake of such compounds and metabolic disorders .
• Another investigation focused on the effects of azo dyes on brown adipose tissue activity, revealing that these compounds could alter thermogenic activity and energy expenditure in mammals .